Cas no 933752-44-4 (5-Bromothiazole-2-carbaldehyde)

• Product Name: 5-Bromothiazole-2-carbaldehyde
• CAS No: 933752-44-4
• MF: C₄H₂BrNOS
• MW: 192.03377866745
• MDL: MFCD09870032
• CID: 797076
• PubChem ID: 26370427
• Update Time: 2024-10-26

5-Bromothiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromothiazole-2-carbaldehyde
• 2-Thiazolecarboxaldehyde,5-bromo-
• 5-bromo-1,3-thiazole-2-carbaldehyde
• 5-BROMO-1,3-THIAZOLE-2-CARBOXALDEHYDE
• 5-Bromothiazole-2-carboxaldehyde
• 5-BROMO-2-FORMYLTHIAZOLE
• 5-bromo-2-thiazolecarboxaldehyde
• 5-bromo-thiazole-2-carbaldehyde
• 2-THIAZOLECARBOXALDEHYDE, 5-BROMO-
• DYDCPFNVIPHVKC-UHFFFAOYSA-N
• PB22294
• 5-bromanyl-1,3-thiazole-2-carbaldehyde
• EN001202
• AB0038300
• ST2404
• 5-Bromo-2-thiazolecarboxaldehyde (ACI)
• EN300-131032
• AS-49324
• FD9072
• SCHEMBL1250399
• CS-0050656
• SY014342
• AKOS007929917
• 933752-44-4
• MFCD09870032
• DTXSID90650119

• MDL： MFCD09870032
• Inchi： 1S/C4H2BrNOS/c5-3-1-6-4(2-7)8-3/h1-2H
• InChI Key： DYDCPFNVIPHVKC-UHFFFAOYSA-N
• SMILES： O=CC1SC(Br)=CN=1

Computed Properties

• Exact Mass: 190.90400
• Monoisotopic Mass: 190.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.921
• Boiling Point: 288.1°C at 760 mmHg
• Flash Point: 128.046°C
• Refractive Index: 1.666
• PSA: 58.20000
• LogP: 1.71810

5-Bromothiazole-2-carbaldehyde Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material Identification：